Cas no 5838-34-6 (Sodium 1-undecanesulfonate)

Sodium 1-undecanesulfonate Properties

Names and Identifiers

• Sodium 1-undecanesulfonate
• 1-undecanesulfonic acid sodium salt
• Sodium 1-undecanesulphonate
• 1-Undecanesulphonic acid sodium salt
• Sodium 1-Undecanesulfonate [Reagent for Ion-Pair Chromatography]
• sodium,undecane-1-sulfonate
• IPC-ALKS-11
• sodium undecane-1-sulfonate
• sodium undecylsulfonate
• 1-Undecanesulfonicacid, sodium salt (1:1)
• I0349
• U0031
• +Expand

• MDL： MFCD00053627
• InChIKey： DBMQUCVJHLWQHT-UHFFFAOYSA-M
• Inchi： 1S/C11H24O3S.Na/c1-2-3-4-5-6-7-8-9-10-11-15(12,13)14;/h2-11H2,1H3,(H,12,13,14);/q;+1/p-1
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-].[Na+]
• BRN： 3751377

Computed Properties

• Exact Mass: 258.12700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 258.127
• Heavy Atom Count: 16
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 4.14320
• PSA: 65.58000
• Water Partition Coefficient: Solubility in water is almost transparent.
• Boiling Point: °Cat760mmHg
• Melting Point: >300°C
• Flash Point: °C
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Density: 1.547

Related Categories

• Other Chemical Reagents Organic Metal Reagents